Cas no 1297613-70-7 ((1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol)
(1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol Chemical and Physical Properties
Names and Identifiers
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- (1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol
- (R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol
- (1R)- 2,2',3,3'-tetrahydro-6,6'-di-2-naphthalenyl-1,1'-Spirobi[1H-indene]-7,7'-diol
- (R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol, 99%e.e.
- 1,1'-Spirobi[1H-indene]-7,7'-diol, 2,2',3,3'-tetrahydro-6,6'-di-2-naphthalenyl-, (1R)-
- 5,5'-dinaphthalen-2-yl-3,3'-spirobi[1,2-dihydroindene]-4,4'-diol
- 1297613-70-7
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- Inchi: 1S/C37H28O2/c38-35-31(29-11-9-23-5-1-3-7-27(23)21-29)15-13-25-17-19-37(33(25)35)20-18-26-14-16-32(36(39)34(26)37)30-12-10-24-6-2-4-8-28(24)22-30/h1-16,21-22,38-39H,17-20H2
- InChI Key: ZYSGDKKLDFJIRL-UHFFFAOYSA-N
- SMILES: [C@@]12(C3=C(C=CC(C4=CC=C5C(=C4)C=CC=C5)=C3O)CC1)C1=C(C=CC(C3=CC=C4C(=C3)C=CC=C4)=C1O)CC2
Computed Properties
- Exact Mass: 504.208930132g/mol
- Monoisotopic Mass: 504.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 39
- Rotatable Bond Count: 2
- Complexity: 798
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.8
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Vapor Pressure: No data available
(1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
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Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
(1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R854104-100mg |
(R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol |
1297613-70-7 | ≥98%,99%e.e. | 100mg |
¥3,380.00 | 2022-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R58620-100mg |
(R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol |
1297613-70-7 | 100mg |
¥4098.0 | 2021-09-04 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | 134902-100MG |
(1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol |
1297613-70-7 | ≥98%cp,≥99%ee | 100mg |
¥1977.00 | 2023-09-15 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R037002-100mg |
(R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol,≥98%,99%e.e. |
1297613-70-7 | ≥98%,99%e.e. | 100mg |
¥3083 | 2023-09-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R58620-100mg |
(R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol |
1297613-70-7 | - | 100mg |
¥4098.0 | 2023-09-09 |
(1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on (1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol
Overview of (1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol (CAS No. 1297613-70-7)
(1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol (CAS No. 1297613-70-7) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spiroindanes and is characterized by its spiro-bis-indane core with naphthalene substituents and a diol functionality. The compound's stereochemistry, particularly the (1R) configuration, plays a crucial role in its biological properties and reactivity.
The synthesis of (1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol has been a subject of extensive research. Recent studies have focused on developing efficient and scalable synthetic routes to access this compound. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity in the formation of the (1R) stereocenter. This method not only enhances the yield but also ensures the purity and consistency required for further applications in drug discovery and development.
In terms of its biological activities, (1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in cancer cell proliferation and metastasis. For instance, it has been reported to inhibit the activity of protein kinases such as AKT and ERK, which are key players in signaling pathways that regulate cell growth and survival. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.
Beyond its anticancer properties, (1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol has also been investigated for its potential neuroprotective effects. Research indicates that it can modulate the activity of certain neurotransmitter receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Specifically, it has been shown to inhibit the aggregation of amyloid-beta peptides and protect neurons from oxidative stress-induced damage.
The pharmacokinetic properties of (1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol have also been studied to assess its suitability for therapeutic applications. Preclinical data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has a reasonable half-life in vivo, making it a promising candidate for further clinical evaluation.
To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of (1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol in various disease models. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings underscore the compound's potential as a safe and effective treatment option for multiple diseases.
In conclusion,(1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol (CAS No. 1297613-70-7) represents a promising molecule with diverse biological activities and therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in both academic and industrial settings. As ongoing studies continue to unravel its full potential,(1R)-2,2',3,3'-Tetrahydro-6,6'-di(2-naphthalenyl)-1,1'-spirobi[1H-indene]-7,7'-diol is poised to make significant contributions to the fields of medicinal chemistry and drug discovery.
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